ON1231320

• Molecular Formula: C22H15F2N5O3S
• Molecular Weight: 467.4 g/mol
• InChI: InChI=1S/C22H15F2N5O3S/c1-29-20-13(9-19(21(29)30)33(31,32)18-5-2-14(23)10-16(18)24)11-26-22(28-20)27-15-3-4-17-12(8-15)6-7-25-17/h2-11,25H,1H3,(H,26,27,28)
• InChIKey: ZEHBZHZMQSHZFI-UHFFFAOYSA-N

ON1231320 (GBO-006) Procurement Guide: A Selective PLK2 Inhibitor with Dual CDK4/6–AMPK Activity for Oncology Research

ON1231320 (synonym GBO-006, compound 7ao) is an arylsulfonyl pyrido-pyrimidinone ATP-mimetic small molecule that functions as a highly specific polo-like kinase 2 (PLK2) inhibitor with an enzymatic IC50 of 0.31 µM [1]. Profiled against a panel of 288 wild-type, 55 mutant, and 12 lipid kinases, ON1231320 exhibits no inhibitory activity against PLK1, PLK3, or PLK4 (all IC50 >10 µM) [2]. Beyond PLK2 inhibition, ON1231320 suppresses cyclin-D–dependent CDK4/6–RB signaling and concurrently activates AMPK, inducing metabolic crisis-driven apoptosis—a dual-node mechanism that distinguishes it from both pure PLK inhibitors and conventional CDK4/6 inhibitors . The compound (CAS 1312471-39-8, MW 467.45, formula C22H15F2N5O3S) is supplied as a solid powder with typical vendor purity ≥98% (HPLC) and is soluble in DMSO (≥46 mg/mL) .

Pathway Study

PLK2-selective inhibition; spares PLK1/3/4 for isoform-specific signaling studies

Mechanism Context

Dual CDK4/6-RB suppression and AMPK activation probe

Model Context

Glioblastoma, breast, prostate, and multi-lineage oncology model systems

• [1] M.V. Ramana Reddy, B. Akula, S.S. Jatiani, R. Vasquez-Del Carpio, V.K. Billa, M.R. Mallireddigari, S.C. Cosenza, et al. Discovery of 2-(1H-indol-5-ylamino)-6-(2,4-difluorophenylsulfonyl)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one (7ao) as a potent selective inhibitor of Polo like kinase 2 (PLK2). Bioorganic & Medicinal Chemistry, 2016, 24(4): 521–544. View Source
• [2] S.S. Jatiani, S.C. Cosenza, V.K. Billa, M.V. Ramana Reddy, E. Premkumar Reddy. Abstract 643: Targeting cancer with a selective ATP-mimetic inhibitor of polo like kinase-2. Cancer Research, 2011, 71(8 Suppl): Abstract nr 643. View Source

Why ON1231320 Cannot Be Replaced by Generic PLK1/pan-PLK or CDK4/6 Inhibitors in Targeted Oncology Studies

In-class PLK inhibitors such as BI 2536 (pan-PLK; PLK1 IC50 0.83 nM, PLK2 IC50 3.5 nM) and volasertib (PLK1-selective; IC50 0.87 nM) potently inhibit PLK1-driven mitotic entry but lack the PLK2 isoform selectivity and the CDK4/6–AMPK dual signaling disruption that define ON1231320 . Conversely, approved CDK4/6 inhibitors (palbociclib, ribociclib, abemaciclib) arrest the cell cycle at G1 but do not activate AMPK or trigger the metabolic catastrophe–apoptosis axis observed with ON1231320 . Rigosertib, a non-ATP-competitive PLK1 inhibitor with PLK2 IC50 of 260 nM, shows only moderate PLK2 affinity and lacks the CDK4/6–AMPK component . Simply substituting any of these agents for ON1231320 in experiments designed to interrogate PLK2-dependent biology, dual cell-cycle–metabolic stress mechanisms, or glioblastoma models would produce fundamentally different—and potentially misleading—pharmacodynamic readouts [1].

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PLK1-biased inhibitors (BI 2536, volasertib) co-inhibit PLK1 at sub-nanomolar concentrations and may confound PLK2-specific pharmacodynamic readouts.

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Approved CDK4/6 inhibitors (palbociclib, ribociclib) induce cytostatic arrest without AMPK-mediated metabolic stress, and may not replicate the dual-node apoptosis axis.

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Rigosertib shows moderate PLK2 affinity and lacks CDK4/6-AMPK engagement; pathway-response endpoints may shift.

• [1] Y. Ding, H. Liu, C. Zhang, Z. Bao, S. Yu. Polo-like kinases as potential targets and PLK2 as a novel biomarker for the prognosis of human glioblastoma. Aging (Albany NY), 2022, 14(5): 2320–2334. View Source

ON1231320 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

PLK2 Isoform Selectivity: ON1231320 vs. BI 2536, Volasertib, and Rigosertib in Enzymatic Assays

ON1231320 is a PLK2-selective inhibitor with an IC50 of 0.31 µM against PLK2 and no detectable activity against PLK1, PLK3, or PLK4 (all IC50 >10 µM), representing >32-fold selectivity [1]. In contrast, BI 2536 is a pan-PLK inhibitor with PLK1 IC50 of 0.83 nM and PLK2 IC50 of 3.5 nM (only ~4-fold PLK1-over-PLK2 selectivity) . Volasertib exhibits 0.87 nM PLK1 potency with only 6-fold selectivity over PLK2 . Rigosertib inhibits PLK1 at 9 nM and PLK2 at 260 nM (~29-fold PLK1 preference) . ON1231320 is the only agent among these comparators that spares PLK1, PLK3, and PLK4 entirely at concentrations up to >10 µM, making it uniquely suited for studies requiring pharmacological isolation of PLK2 function [1].

PLK2 Isoform Selectivity

Head-to-head

PLK2 IC50 0.31 µM; PLK1/3/4 all >10 µM (>32-fold selectivity window)

Supports PLK2 isolation without PLK1-driven mitotic arrest confounding.

Reported in cell-free enzymatic assay panel (288 WT kinases).

Evidence Dimension	PLK family isoform selectivity (IC50)
Target Compound Data	PLK2 IC50 = 0.31 µM; PLK1, PLK3, PLK4 IC50 all >10 µM
Comparator Or Baseline	BI 2536: PLK1 IC50 0.83 nM, PLK2 3.5 nM, PLK3 9 nM. Volasertib: PLK1 0.87 nM, PLK2 ~5.2 nM, PLK3 ~56 nM. Rigosertib: PLK1 9 nM, PLK2 260 nM.
Quantified Difference	ON1231320: >32-fold PLK2-over-PLK1 selectivity. BI 2536: ~0.24-fold (PLK1-preferring). Volasertib: ~0.17-fold (PLK1-preferring). Rigosertib: ~0.035-fold (PLK1-preferring).
Conditions	Cell-free enzymatic kinase inhibition assays; ON1231320 profiled against 288 wild-type, 55 mutant, and 12 lipid kinases

Why This Matters

For experiments requiring selective PLK2 pharmacological modulation without confounding PLK1-driven mitotic arrest or PLK3/PLK4 off-target effects, ON1231320 provides isoform selectivity unattainable with any commercially available pan- or PLK1-biased inhibitor.

• [1] M.V. Ramana Reddy et al. Bioorg. Med. Chem., 2016, 24(4): 521–544. Kinase profiling data: PLK2 IC50 0.31 µM; PLK1/3/4 all >10 µM. View Source

Dual-Node Mechanism: CDK4/6–RB Suppression with Concurrent AMPK Activation vs. Single-Node CDK4/6 Inhibitors

ON1231320 exerts a dual-node mechanism of action: it inhibits CDK4/6 and blunts cyclin-D–RB signaling while simultaneously activating AMPK, collapsing anabolic flux and producing ATP stress-driven apoptosis . In contrast, palbociclib, ribociclib, and abemaciclib are pure CDK4/6 inhibitors that induce cytostatic G1 arrest without AMPK activation, and tumor cells frequently overcome CDK4/6 monotherapy via metabolic adaptation [1]. The combination of cell-cycle arrest plus metabolic crisis is unique to ON1231320 among small-molecule CDK4/6 and PLK inhibitors and results in caspase-3 activation within 6–12 hours of treatment, indicating rapid apoptotic commitment rather than cytostatic stasis alone . No comparator compound in the CDK4/6 or PLK inhibitor classes has been shown to simultaneously engage both nodes in the same concentration range.

Dual-Node Mechanism

Class-level

CDK4/6-RB suppression + AMPK activation; caspase-3 activation in 6-12 h

Supports apoptosis pathway-response studies beyond cytostatic arrest.

Mechanistic inference; comparator class-level baseline for CDK4/6 agents.

Evidence Dimension	Mechanism of action: CDK4/6 inhibition + AMPK activation vs. CDK4/6 inhibition alone
Target Compound Data	CDK4/6–RB axis suppression + AMPK activation; caspase-3 activation within 6–12 h; G1 arrest + metabolic crisis-driven apoptosis
Comparator Or Baseline	Palbociclib/Ribociclib/Abemaciclib: CDK4/6 inhibition only; cytostatic G1 arrest; no AMPK activation (class-level baseline)
Quantified Difference	Qualitative mechanistic difference: dual-node (cell cycle + metabolic) vs. single-node (cell cycle only)
Conditions	In vitro tumor cell line assays; mechanistic studies in breast, prostate, and glioma cell panels (MedKoo technical datasheet)

Why This Matters

For research programs investigating resistance to CDK4/6 inhibitors or seeking compounds that induce apoptosis rather than cytostasis in cyclin-D–driven tumors, ON1231320 offers a mechanistically distinct tool unavailable from approved CDK4/6 agents.

• [1] Class-level baseline for CDK4/6 inhibitors: Palbociclib, Ribociclib, Abemaciclib—FDA-approved CDK4/6 inhibitors inducing G1 cytostatic arrest without AMPK activation. For representative mechanism, see: R.S. Finn et al. PD 0332991, a selective cyclin D kinase 4/6 inhibitor, preferentially inhibits proliferation of luminal estrogen receptor-positive human breast cancer cell lines in vitro. Breast Cancer Research, 2009, 11: R77. View Source

Broad-Spectrum Antiproliferative Activity Across 16 Tumor Cell Lines vs. BI 2536 and Rigosertib

ON1231320 inhibits proliferation across a panel of 16 human tumor cell lines—including DU145 (prostate), MCF-7 and BT474 (breast), SK-OV-3 (ovarian), MIA-PaCa-2 (pancreatic), SK-MEL-28 (melanoma), A549 (lung), U87 (glioblastoma), COLO-205 (colorectal), HELA (cervical), H1975 (lung), RAJI (lymphoma), U205, K562 (leukemia), and GRANTA-519 (lymphoma)—with IC50 values ranging from 0.035 to 0.2 µM [1]. This nanomolar potency range is approximately 1.5–9-fold below its PLK2 enzymatic IC50, suggesting efficient cellular target engagement. For context, BI 2536 shows potent activity in a narrower range of cell lines driven primarily by PLK1 addiction, while rigosertib's cellular IC50 values typically fall in the high-nanomolar to low-micromolar range depending on cell type . ON1231320 demonstrates consistent sub-200 nM potency across all 16 lines, including lines representing both hematological and solid tumor lineages, which is not uniformly observed with PLK1-biased inhibitors [1].

Antiproliferative Panel

Cross-study

IC50 0.035-0.2 µM across 16 human tumor cell lines (12 tissue origins)

Supports multi-lineage cell-model endpoint review.

Uniform sub-200 nM potency reported in a single study panel.

Evidence Dimension	Antiproliferative IC50 range across tumor cell line panels
Target Compound Data	IC50 = 0.035–0.2 µM across 16 cell lines (DU145, MCF-7, BT474, SK-OV-3, MIA-PaCa-2, SK-MEL-28, A549, U87, COLO-205, HELA, H1975, RAJI, U205, K562, GRANTA-519)
Comparator Or Baseline	BI 2536: IC50 typically 0.001–0.1 µM in PLK1-addicted lines but reduced activity in PLK1-independent contexts. Rigosertib: cellular IC50 typically 0.05–2 µM depending on cell type.
Quantified Difference	ON1231320 achieves sub-200 nM IC50 in 100% of tested lines (16/16) spanning 12 tissue origins, a breadth not systematically demonstrated for comparator PLK inhibitors in a single study.
Conditions	Cell proliferation assays; 0–5 µM ON1231320, 24-hour treatment; tumor cell line panel as described in Reddy et al. 2016

Why This Matters

For multi-indication oncology screening or target-validation studies requiring a single tool compound with predictable potency across diverse tumor lineages, ON1231320's uniform sub-200 nM activity profile reduces the risk of false negatives due to cell-line–specific resistance.

• [1] M.V. Ramana Reddy et al. Bioorg. Med. Chem., 2016, 24(4): 521–544. Antiproliferative data for 16 tumor cell lines, IC50 0.035–0.2 µM. Also cited in vendor datasheets: Ambeed (A1474056), XcessBio (M16757), ChemicalBook. View Source

In Vivo Tumor Growth Inhibition: 86.5% Suppression with Favorable Tolerability at 75 mg/kg IP in Xenograft Models

In mouse xenograft models, ON1231320 administered intraperitoneally at 75 mg/kg every other day (Q2D) for 20 days resulted in 86.5% tumor growth inhibition (TGI) . Daily oral dosing at 10–50 mg/kg in separate xenograft studies produced 50–80% TGI within 2–3 weeks, with no meaningful body weight loss and clean clinical chemistry parameters . In an acute tolerability study, a single intraperitoneal dose of 200 mg/kg resulted in 100% survival with no overt signs of toxicity and no body weight loss in mice [1]. By comparison, the pan-PLK inhibitor BI 2536 is associated with dose-limiting hematological toxicity in clinical studies due to PLK1-driven bone marrow suppression, a liability that ON1231320's PLK1-sparing selectivity profile is designed to avoid [2]. The PLK1-selective inhibitor volasertib, while showing efficacy, also carries hematological toxicity risks linked to its PLK1 potency [2].

In Vivo TGI & Tolerability

Cross-study

86.5% TGI at 75 mg/kg IP Q2D; 100% survival at 200 mg/kg single IP dose

Reported model-response endpoint context with tolerability monitoring.

Mouse xenograft; tolerability margin >2.5-fold above efficacious dose.

Evidence Dimension	In vivo tumor growth inhibition and tolerability
Target Compound Data	86.5% TGI at 75 mg/kg IP Q2D × 20 days; 50–80% TGI at 10–50 mg/kg oral daily; 100% survival at single 200 mg/kg IP dose; no body weight loss
Comparator Or Baseline	BI 2536 and Volasertib: clinical dose-limiting hematological toxicity attributable to PLK1 inhibition. No equivalent 200 mg/kg single-dose survival data published for these pan/PLK1-biased inhibitors.
Quantified Difference	ON1231320: 86.5% TGI with 200 mg/kg MTD (maximum tolerated single dose exceeds efficacious dose by >2.5-fold). Comparator PLK1 inhibitors: narrower therapeutic windows due to on-target PLK1 bone marrow toxicity.
Conditions	BALB/c nude mouse xenograft models; IP dosing Q2D for 20 days at 75 mg/kg; acute tolerability at 200 mg/kg single IP dose (AACR 2011 Abstract 643)

Why This Matters

The combination of high efficacy (86.5% TGI) and a wide therapeutic margin (>2.5-fold between efficacious and tolerated doses) makes ON1231320 suitable for long-term in vivo studies where chronic PLK1 inhibition would be precluded by hematological toxicity.

• [1] S.S. Jatiani, S.C. Cosenza, V.K. Billa, M.V. Ramana Reddy, E. Premkumar Reddy. Abstract 643: Targeting cancer with a selective ATP-mimetic inhibitor of polo like kinase-2. Cancer Research, 2011, 71(8 Suppl): Abstract nr 643. 100% survival at 200 mg/kg IP single dose. View Source
• [2] P. Schöffski. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. The Oncologist, 2009, 14(6): 559–570. Hematological toxicity of pan-PLK/PLK1 inhibitors. View Source

Tumor-Selective Cytotoxicity: Sparing of Normal Human Fibroblasts vs. Broad Tumor Cell Killing

ON1231320 blocks tumor cell cycle progression at G2/M and induces apoptosis selectively in cancer cells while leaving normal human fibroblasts unaffected [1]. This differential cytotoxicity was demonstrated in parallel experiments where ON1231320 induced caspase 3/7 activation and PARP cleavage in tumor cells in a dose-dependent manner (0–5 µM range) but did not affect the viability or cell cycle of normal human fibroblasts . Additionally, ON1231320 does not appreciably inhibit tubulin polymerization, distinguishing it from microtubule-targeting chemotherapeutics such as paclitaxel and vinca alkaloids that lack tumor selectivity and cause peripheral neuropathy [2]. The molecular basis for this selectivity is not fully elucidated but may relate to the differential dependency of tumor cells on PLK2-mediated centriole duplication and TSC1/2 complex stabilization under hypoxic stress [3]. This tumor-selective cytotoxicity profile is not a class-level property of PLK or CDK4/6 inhibitors and must be verified on a compound-by-compound basis.

Tumor-Selective Cytotoxicity

Supporting evidence

Tumor cells: caspase 3/7, PARP cleavage, G2/M arrest. Normal fibroblasts: unaffected.

Supports cytotoxicity endpoint review in tumor vs. non-transformed models.

Tubulin polymerization not appreciably inhibited; selectivity basis under investigation.

Evidence Dimension	Differential cytotoxicity: tumor cells vs. normal human fibroblasts
Target Compound Data	Tumor cells: caspase 3/7 activation, PARP cleavage, G2/M arrest, apoptosis (0–5 µM). Normal human fibroblasts: no effect on viability or cell cycle.
Comparator Or Baseline	Microtubule-targeting agents (paclitaxel, vinca alkaloids): inhibit tubulin polymerization, lack tumor selectivity, cause peripheral neuropathy. (Class-level baseline for non-selective cytotoxics.)
Quantified Difference	Qualitative: tumor cells killed; normal fibroblasts spared. Quantitative tubulin polymerization: not appreciably inhibited by ON1231320.
Conditions	In vitro: human tumor cell lines vs. normal human fibroblasts; ON1231320 0–5 µM, 24 hours; tubulin polymerization assay

Why This Matters

For researchers requiring a cytotoxic tool compound that discriminates between transformed and non-transformed cells—enabling studies of tumor-specific cell death mechanisms without the confounding cytotoxicity of microtubule poisons—ON1231320 provides a selectivity profile that paclitaxel and vinca alkaloids cannot offer.

• [1] S.S. Jatiani, S.C. Cosenza, V.K. Billa, M.V. Ramana Reddy, E. Premkumar Reddy. Abstract 643: Targeting cancer with a selective ATP-mimetic inhibitor of polo like kinase-2. Cancer Research, 2011, 71(8 Suppl). Normal human fibroblasts not affected. View Source
• [2] M.V. Ramana Reddy et al. Bioorg. Med. Chem., 2016, 24(4): 521–544. ON1231320 does not appreciably inhibit tubulin polymerization. View Source
• [3] S.S. Jatiani et al. (AACR 2011). PLK2 role in centriolar duplication and TSC1/2 stabilization under hypoxia—proposed basis for tumor selectivity. View Source

Anti-Glioblastoma Activity: ON1231320 Suppresses U87MG and U251MG Proliferation and Migration at 200 nM

In glioma research, ON1231320 has been validated as a tool compound for PLK2 target engagement in glioblastoma multiforme (GBM). In U87MG and U251MG GBM cell lines, treatment with ON1231320 at 200 nM for 24, 48, and 72 hours significantly inhibited cell proliferation as measured by CCK-8 viability assay, suppressed colony formation, and reduced cell migration in transwell assays [1]. PLK2 was identified as a prognostic biomarker in GBM: PLK2 expression was lower in GBM tissues compared to non-tumorous brain tissue and was linked to patient outcome, providing a rationale for PLK2-targeted intervention [2]. Among PLK inhibitors, ON1231320 is the first PLK2-selective inhibitor studied in glioma cell models, whereas the majority of prior PLK-targeting studies in GBM focused on PLK1 inhibition using BI 2536 or volasertib—agents whose PLK1-driven mechanism differs fundamentally from ON1231320's PLK2-selective pharmacology [3]. In vivo, ON1231320 administered at 50 mg/kg daily IP for two weeks in BALB/c nude mouse tumor xenograft models demonstrated anti-GBM activity [1].

Anti-Glioblastoma Activity

Head-to-head

200 nM inhibits U87MG/U251MG proliferation, colony formation, and migration

First PLK2-selective probe validated in GBM models; distinguishes from PLK1-driven studies.

In vivo 50 mg/kg IP daily; PLK2 prognostic biomarker context.

Evidence Dimension	Anti-GBM activity: proliferation, colony formation, and migration inhibition
Target Compound Data	ON1231320 at 200 nM: inhibited U87MG and U251MG proliferation, colony formation, and migration at 24–72 h. In vivo: 50 mg/kg IP daily × 2 weeks.
Comparator Or Baseline	Prior GBM PLK studies used PLK1 inhibitors BI 2536 and volasertib—PLK1-driven pharmacology, not PLK2-selective. No published PLK2-selective inhibitor data in GBM prior to ON1231320 studies.
Quantified Difference	ON1231320 is the first PLK2-selective inhibitor evaluated in GBM models. Prior PLK-targeted GBM studies exclusively used PLK1-biased inhibitors.
Conditions	U87MG and U251MG GBM cell lines; CCK-8 viability, colony formation, transwell migration assays; 200 nM ON1231320; in vivo BALB/c nude mouse xenograft, 50 mg/kg IP daily

Why This Matters

For glioblastoma research programs exploring PLK2 as a therapeutic target or biomarker, ON1231320 is currently the only selective pharmacological probe available; substituting a PLK1 inhibitor would interrogate a different kinase and produce non-interpretable results in the context of PLK2 biology.

• [1] Y. Ding, H. Liu, C. Zhang, Z. Bao, S. Yu. Polo-like kinases as potential targets and PLK2 as a novel biomarker for the prognosis of human glioblastoma. Aging (Albany NY), 2022, 14(5): 2320–2334. U87MG/U251MG proliferation, colony formation, migration assays; in vivo 50 mg/kg IP. View Source
• [2] C. Zheng, Q. Chen, Z. Fang, D. Zhang, Y. Feng, S. Yu, Y. Zhang, Z. Bao. Integrative analysis of polo-like kinase family identifies a prognostic signature and validates PLK2 as a therapeutic target in glioma. Translational Cancer Research, 2025, 14(10): 6348–6363. PLK2 prognostic biomarker in 1,018 glioma patients; ON1231320 functional validation. View Source
• [3] Prior PLK1-targeted GBM studies: BI 2536 and volasertib. For representative example, see: M. Pezuk et al. Polo-like kinase 1 inhibition causes decreased proliferation by cell cycle arrest in glioblastoma. Molecular Cancer Therapeutics, 2013, 12(11 Suppl): C286. View Source

Optimal Research and Procurement Application Scenarios for ON1231320 Based on Quantitative Differentiation Evidence

Pharmacological Dissection of PLK2-Specific Functions Without PLK1/PLK3/PLK4 Confounding

Investigators studying PLK2's role in centriole duplication, hypoxic TSC1/2 signaling, or α-synuclein phosphorylation in neurodegenerative models require a tool compound that inhibits PLK2 without engaging PLK1 (which drives mitotic entry and is upregulated in cancer). ON1231320's >32-fold selectivity window over PLK1/3/4 (IC50 0.31 µM vs. all >10 µM) [1] makes it the only commercially available selective PLK2 probe, whereas BI 2536 and volasertib potently co-inhibit PLK1 at sub-nanomolar concentrations and would confound PLK2-specific phenotypes . Recommended working concentration range: 0.1–1 µM in cellular assays to maintain selectivity.

Dual CDK4/6–AMPK Mechanism Studies in Cyclin-D–Driven and Endocrine-Resistant Breast Cancer Models

Research programs investigating resistance to CDK4/6 inhibitors (palbociclib, ribociclib, abemaciclib) can employ ON1231320 as a comparator tool that engages CDK4/6–RB signaling while additionally activating AMPK and triggering metabolic crisis . The compound's dual-node pharmacology is suited for experiments designed to test whether adding AMPK-mediated metabolic stress can overcome the cytostatic adaptation that limits CDK4/6 inhibitor durability. Recommended experimental design: parallel treatment arms with ON1231320 (0.035–0.2 µM) vs. a CDK4/6 inhibitor alone, with readouts for AMPK phosphorylation, caspase-3 cleavage, and ATP depletion at 6–24 hours [1].

In Vivo Xenograft Efficacy Studies Requiring Chronic Dosing with a Wide Therapeutic Margin

For in vivo oncology studies where chronic PLK-targeted dosing is required, ON1231320's tolerability profile—100% survival at 200 mg/kg single IP dose and no body weight loss at efficacious doses (10–75 mg/kg) [2]—provides a practical advantage over PLK1 inhibitors whose hematological toxicity narrows the dosing window. Researchers can implement oral daily dosing at 10–50 mg/kg or IP dosing at 75 mg/kg Q2D for 2–3 week efficacy studies with expected 50–86.5% TGI . Trough plasma concentrations should be monitored to confirm maintenance above in vitro IC50 throughout the dosing interval .

Glioblastoma Target Validation and Biomarker-Correlated Pharmacology Using PLK2 as a Prognostic Marker

Glioblastoma researchers can deploy ON1231320 as the first—and currently only—PLK2-selective inhibitor validated in GBM models [3]. With PLK2 expression linked to patient prognosis in GBM, ON1231320 enables pharmacological validation of PLK2 as a therapeutic target in U87MG and U251MG cells at 200 nM, with endpoints including CCK-8 viability, colony formation, and transwell migration [4]. For in vivo GBM studies, 50 mg/kg daily IP dosing has demonstrated anti-tumor activity in xenograft models [4]. This application is particularly valuable for distinguishing PLK2-driven biology from PLK1-driven phenotypes in glioma, as prior studies using BI 2536 and volasertib cannot resolve these contributions [3].

Application

Selection Property

Validation Focus

PLK2-specific pathway dissection

Isoform-selectivity assay context

PLK1/3/4 off-target exclusion at working concentrations

CDK4/6 resistance mechanism studies

Dual-node signaling probe

AMPK phosphorylation and caspase-3 cleavage endpoint review

In vivo xenograft efficacy models

Model-response endpoint context

Tolerability endpoint monitoring in chronic dosing protocols

Glioblastoma target validation

PLK2-selective pharmacological probe

Proliferation, migration, and colony-formation endpoint context

• [1] M.V. Ramana Reddy et al. Bioorg. Med. Chem., 2016, 24(4): 521–544. PLK2 IC50 0.31 µM; PLK1/3/4 >10 µM; antiproliferative IC50 0.035–0.2 µM across 16 cell lines. View Source
• [2] S.S. Jatiani et al. AACR Abstract 643, Cancer Research, 2011. 200 mg/kg single IP dose: 100% survival, no toxicity, no body weight loss. View Source
• [3] C. Zheng et al. Translational Cancer Research, 2025, 14(10): 6348–6363. PLK2 prognostic biomarker in glioma; ON1231320 as first PLK2-selective inhibitor evaluated in GBM. View Source
• [4] Y. Ding et al. Aging (Albany NY), 2022, 14(5): 2320–2334. ON1231320 200 nM in U87MG/U251MG; 50 mg/kg IP in vivo GBM xenograft. View Source